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An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Bromo-4-hydroxy-5-
methoxybenzonitrile, a pivotal chemical intermediate. Designed for researchers, medicinal
chemists, and professionals in drug development and agrochemical synthesis, this document
delves into the compound's structural characteristics, physicochemical properties, a validated
synthesis pathway with mechanistic insights, and its significant applications.

Introduction: Strategic Importance in Synthesis

3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound
that serves as a versatile building block in modern organic synthesis.[1] Its unique arrangement
of a nitrile, a hydroxyl, a methoxy, and a bromine group on a benzene ring offers multiple
reaction sites for chemical modification. This strategic combination of functional groups makes
it an exceptionally valuable precursor in the development of complex molecular architectures,
particularly for novel therapeutic agents and specialized agrochemicals.[1][2] The presence of
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the nitrile group, a common pharmacophore, and the bromine atom, which allows for cross-
coupling reactions, positions this molecule as a key intermediate in constructing diverse
chemical libraries for screening and development.[1][3]

Molecular Structure and Physicochemical
Properties

The structural integrity and properties of a chemical intermediate are foundational to its
application in complex synthetic routes. Below is a summary of the key identifiers and
physicochemical properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Chemical Structure

The molecule consists of a central benzene ring substituted with four functional groups. The
nitrile (-C=N) and hydroxyl (-OH) groups are positioned para to each other. The methoxy (-
OCHs) and bromine (-Br) atoms are ortho and meta to the nitrile group, respectively.

2D Structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Properties Data Table

The quantitative data for this compound have been consolidated from various chemical
suppliers and databases to provide a reliable reference.
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Property Value Source(s)

CAS Number 52805-45-5 [L][41518]171

Molecular Formula CsHeBrNO2 [1105]161[7]

Molecular Weight 228.04 g/mol [11[7]
Tan to Brown or White to

Appearance _ [1][5]
Almost white powder/crystal

Melting Point 137-140°C/ 146 °C [1][5]

Purity >97% (GC) / >98.0% (GC) [1][5]
3-bromo-4-hydroxy-5-

IUPAC Name o [7]
methoxybenzonitrile
FHXLXRNDUJYBEQ-

InChl Key [6][7]
UHFFFAOYSA-N
COC1=C(C(=CC(=C1)C#N)Br)

SMILES [7]

O

Storage Conditions

Store at 0-8°C, in a dry, well-

ventilated place

[1]

Synthesis Pathway and Experimental Protocol

The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is not commonly reported as a

direct, one-step procedure. A robust and logical synthetic route can be designed starting from

the readily available and inexpensive feedstock, vanillin (4-hydroxy-3-methoxybenzaldehyde).

This multi-step synthesis involves a regioselective bromination followed by the conversion of

the aldehyde functional group into a nitrile.
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Vanillin
(4-hydroxy-3-methoxybenzaldehyde)

l

Step 1: Electrophilic Bromination

Br2 / Acetic Acid
or KBrOs / HBr

(S-Bromovanillin)

Step 2: Aldoxime Formation

NH20H-HCI

(S-Bromovanillin Oxime)

l

Step 3: Dehydration to Nitrile

3-Bromo-4-hydroxy-5-methoxybenzonitrile

Click to download full resolution via product page

Proposed multi-step synthesis workflow from Vanillin.

Step 1: Synthesis of 5-Bromovanillin
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Causality and Expertise: The synthesis begins with the electrophilic aromatic substitution of
vanillin.[8] The hydroxyl (-OH) and methoxy (-OCHs) groups are strong activating, ortho-, para-
directing groups. The aldehyde (-CHO) group is a deactivating, meta-directing group. The
powerful activating effects of the hydroxyl and methoxy groups dominate, directing the
incoming electrophile (Br*). The position ortho to the hydroxyl group and meta to the aldehyde
(C5) is the most sterically accessible and electronically enriched, leading to highly
regioselective bromination at this site.[9] Using an in-situ generation method for bromine (from
potassium bromate and hydrobromic acid) is often preferred in laboratory settings to avoid
handling highly corrosive and volatile elemental bromine.[9][10]

Protocol:

e Reaction Setup: In a 250 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve
15.2 g (0.1 mol) of vanillin in 75 mL of glacial acetic acid.[11]

e Brominating Agent Preparation: In a separate flask, carefully prepare the brominating
solution. Method A (Elemental Bromine): Slowly add 5.2 mL (0.1 mol) of bromine to 25 mL of
glacial acetic acid.[11] Method B (In-situ Generation): To the vanillin solution, add 7.0 g
(0.042 mol) of potassium bromate (KBrOs).[9] Then, slowly add 12 mL of 48% hydrobromic
acid (HBr) dropwise over 15 minutes.[9]

o Reaction: Stir the reaction mixture vigorously at room temperature. For Method A, add the
bromine solution dropwise over 30 minutes.[11] For both methods, continue stirring for an
additional 45-60 minutes after the addition is complete. The reaction progress can be
monitored by TLC.

o Work-up and Isolation: Pour the reaction mixture into 500 mL of ice-cold water with stirring.
[9] A precipitate of crude 5-bromovanillin will form.

¢ Quenching: Add a few drops of saturated sodium thiosulfate solution to neutralize any
unreacted bromine (the yellow color will disappear).[9]

 Purification: Collect the solid product by vacuum filtration, washing the filter cake thoroughly
with cold water. Recrystallize the crude solid from a 50% ethanol/water mixture to yield pure
5-bromovanillin as a white or pale yellow solid.[9]
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Step 2: Synthesis of 5-Bromovanillin Oxime

Causality and Expertise: The conversion of an aldehyde to an oxime is a classic condensation
reaction. The nitrogen atom of hydroxylamine is nucleophilic and attacks the electrophilic
carbonyl carbon of the aldehyde. This is followed by a proton transfer and dehydration to yield
the C=N double bond of the oxime. The reaction is typically carried out in a slightly acidic or
neutral aqueous ethanol solution to ensure the hydroxylamine is sufficiently nucleophilic while
also facilitating the dehydration step.

Protocol:

Reaction Setup: In a round-bottom flask, suspend 11.5 g (0.05 mol) of 5-bromovanillin and
4.2 g (0.06 mol) of hydroxylamine hydrochloride (NH2OH-HCI) in 1200 mL of 95% ethanol.

o Base Addition: To this suspension, add a solution of 5.3 g (0.05 mol) of sodium carbonate in
25 mL of water, dropwise with stirring. This neutralizes the HCI salt and liberates the free
hydroxylamine base.

o Reaction: Gently reflux the mixture for 1-2 hours. The reaction is complete when TLC
analysis shows the disappearance of the starting aldehyde.

« |solation: Cool the reaction mixture to room temperature and pour it into 300 mL of cold
water. The 5-bromovanillin oxime will precipitate.

« Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The product
is typically of sufficient purity for the next step, but can be recrystallized from ethanol/water if
needed.

Step 3: Dehydration to 3-Bromo-4-hydroxy-5-
methoxybenzonitrile

Causality and Expertise: The final step is the dehydration of the aldoxime to form the nitrile.
Acetic anhydride is a common, effective, and inexpensive reagent for this transformation. It
reacts with the hydroxyl group of the oxime, forming an acetate intermediate which is a good
leaving group. A subsequent E2-type elimination, often base-catalyzed (e.g., by pyridine or
sodium acetate), removes a proton from the carbon and eliminates the acetate group to form
the carbon-nitrogen triple bond of the nitrile.
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Protocol:

e Reaction Setup: In a flask fitted with a reflux condenser and a drying tube, add 12.3 g (0.05
mol) of 5-bromovanillin oxime to 30 mL (0.32 mol) of acetic anhydride.

e Reaction: Heat the mixture to reflux and maintain for 1 hour. The solid will dissolve as the
reaction proceeds.

o Work-up: Carefully cool the reaction mixture and pour it onto 200 g of crushed ice. The
excess acetic anhydride will be hydrolyzed to acetic acid.

e |solation: The product, 3-Bromo-4-hydroxy-5-methoxybenzonitrile, will precipitate as a
solid. Stir the mixture until all the ice has melted, then collect the solid by vacuum filtration.

 Purification: Wash the crude product thoroughly with cold water, followed by a small amount
of cold ethanol to remove impurities. The product can be further purified by recrystallization
from an appropriate solvent system, such as ethanol or toluene, to yield the final high-purity
compound.

Applications in Research and Development

The unique substitution pattern of 3-Bromo-4-hydroxy-5-methoxybenzonitrile makes it a
valuable intermediate in several high-value chemical industries.

e Pharmaceutical Development: This compound is a key intermediate in synthesizing novel
pharmaceuticals.[1][2] Its structure is particularly relevant in the development of anti-cancer
agents, where the substituted phenyl ring can serve as a scaffold for molecules designed to
interact with specific biological targets.[1][2][4] The nitrile group can act as a hydrogen bond
acceptor or a bioisostere for other functional groups, aiding in ligand-receptor binding.[3]

o Agrochemical Chemistry: It is used in the formulation of modern pesticides and herbicides.[1]
[2] The specific functional groups can be modified to create active ingredients that target
plant or insect-specific biological pathways, aiming for high efficacy with reduced
environmental impact.[2]

» Biochemical Research: The compound serves as a tool in biochemical studies, including
those focused on enzyme inhibition and receptor binding analysis.[1][2] It can be used as a

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://www.chemimpex.com/products/28480
https://www.jk-sci.com/products/j5328480
https://www.chemimpex.com/products/28480
https://www.jk-sci.com/products/j5328480
https://www.guidechem.com/suppliers/52805-45-5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://www.chemimpex.com/products/28480
https://www.jk-sci.com/products/j5328480
https://www.jk-sci.com/products/j5328480
https://www.chemimpex.com/products/28480
https://www.jk-sci.com/products/j5328480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

starting point for creating probes to explore biological pathways and identify potential
therapeutic targets.[2]

o Material Science: In materials research, this molecule can be incorporated into the
production of specialty polymers. The presence of bromine can enhance thermal stability and
flame-retardant properties, making it useful for applications in electronics and advanced
packaging materials.[2]

Safety and Handling

As with any laboratory chemical, proper handling of 3-Bromo-4-hydroxy-5-
methoxybenzonitrile and its precursors is critical.

o Hazard Identification: The compound is classified as harmful if swallowed, in contact with
skin, or if inhaled.[7] It is also known to cause skin and serious eye irritation.[7][12]

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area
or a chemical fume hood.[13] Wear appropriate PPE, including safety goggles, a lab coat,
and chemical-resistant gloves.[12][13]

o First Aid Measures:

o If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.[12]

o In Case of Skin Contact: Wash off immediately with soap and plenty of water.[12]

o In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[12]

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water and call a poison center or
doctor immediately.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
Recommended storage temperature is between 0-8°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. jk-sci.com [jk-sci.com]

3. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC
[pmc.ncbi.nim.nih.gov]

e 4. guidechem.com [guidechem.com]
¢ 5. labproinc.com [labproinc.com]
¢ 6. 3-Bromo-4-hydroxy-5-methoxy-benzonitrile | CymitQuimica [cymitquimica.com]

¢ 7. 3-Bromo-4-hydroxy-5-methoxybenzonitrile | CBH6BrNO2 | CID 7021625 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 8."AN OPTIMIZATION OF TIME IN THE BROMINATION OF VANILLIN REACTION**" by
Chandler Lowe* and Elaine Bailey [digitalcommons.gaacademy.org]

e 9. sites.nvcc.edu [sites.nvcce.edu]

e 10. pdf.benchchem.com [pdf.benchchem.com]
e 11. books.rsc.org [books.rsc.org]

e 12. chemicalbook.com [chemicalbook.com]

e 13. fishersci.co.uk [fishersci.co.uk]

¢ To cite this document: BenchChem. [3-Bromo-4-hydroxy-5-methoxybenzonitrile structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277632/docs#3-bromo-4-hydroxy-5-
methoxybenzonitrile-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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